Tungsten monocarbide
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Description
Tungsten carbide is a gray powder. (NTP, 1992)
Properties
CAS No. |
11130-73-7 |
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Molecular Formula |
WC CW |
Molecular Weight |
195.9 g/mol |
IUPAC Name |
methanidylidynetungsten |
InChI |
InChI=1S/C.W/q-1; |
InChI Key |
UONOETXJSWQNOL-UHFFFAOYSA-N |
SMILES |
[C-]#[W] |
Canonical SMILES |
[C-]#[W] |
boiling_point |
10832 °F at 760 mm Hg (NTP, 1992) 6000 °C 10832°F |
Color/Form |
Gray hexagonal crystals Gray powde |
density |
15.6 at 64 °F (NTP, 1992) 15.6 15.6 g/cm³ 15.6 at 64°F |
melting_point |
4946 to 5126 °F (NTP, 1992) 2,785 °C 2780 °C 4946-5126°F |
Key on ui other cas no. |
12070-12-1 11130-73-7 |
physical_description |
Tungsten carbide is a gray powder. (NTP, 1992) GREY-TO-BLACK POWDER. A mixture of tungsten carbide, cobalt, and sometimes other metals & metal oxides or carbides. |
shelf_life |
STABLE TO 400 °C WITH CHLORINE |
solubility |
less than 1 mg/mL at 64° F (NTP, 1992) Insol in water; sol in nitric acid/hydrogen fluoride Sol in aqua regia Solubility in water: none |
Synonyms |
tungsten carbide tungsten carbide (W2C) tungsten carbide (WC) |
vapor_pressure |
4 mmHg |
Origin of Product |
United States |
Synthesis routes and methods
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